Cas no 898793-23-2 (2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone)

• Product Name: 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone
• CAS No: 898793-23-2
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• CID: 871557
• PubChem ID: 24726256
• Update Time: 2025-06-13

2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-3-(2,3-dimethylphenyl)propan-1-one
• 2',3'-DICHLORO-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE
• 898793-23-2
• DTXSID40644649
• AKOS016021666
• MFCD03843646
• 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone

• MDL： MFCD03843646
• Inchi： 1S/C17H16Cl2O/c1-11-5-3-6-13(12(11)2)9-10-16(20)14-7-4-8-15(18)17(14)19/h3-8H,9-10H2,1-2H3
• InChI Key： QARRRVNNNGEKAP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCC1C=CC=C(C)C=1C)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.42570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone

Recent Advances in the Study of 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone (CAS: 898793-23-2)

The compound 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone (CAS: 898793-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed optimized synthetic routes to produce 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone with high yield and purity. These advancements are crucial for scaling up production and ensuring reproducibility in preclinical studies. The compound's stability under various conditions has also been investigated, providing insights into its handling and storage requirements.

In terms of biological activity, preliminary studies suggest that 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone exhibits moderate inhibitory effects on certain enzymatic targets. For instance, it has been tested against a panel of kinases and proteases, showing selective inhibition that could be leveraged for therapeutic purposes. Further mechanistic studies are underway to delineate the exact binding interactions and downstream effects of this compound.

Another notable development is the exploration of this compound's potential in combination therapies. Early-stage in vitro and in vivo experiments indicate that 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone may enhance the efficacy of existing drugs when used in tandem. This synergistic effect is particularly relevant in the context of resistant strains of diseases, where conventional treatments often fall short. Researchers are optimistic about these findings but emphasize the need for more comprehensive toxicological assessments.

Despite the promising data, challenges remain in the clinical translation of 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and the growing body of research supporting its applications make it a compelling candidate for further investigation. Collaborative efforts between academia and industry are expected to accelerate its development and eventual integration into therapeutic regimens.

In conclusion, 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone (CAS: 898793-23-2) represents a valuable addition to the toolkit of medicinal chemists and pharmacologists. Its multifaceted properties and the ongoing research efforts underscore its potential to contribute to the advancement of chemical biology and pharmaceutical sciences. Future studies will likely focus on refining its pharmacological profile and exploring novel applications, paving the way for its use in addressing unmet medical needs.